Cas no 25901-27-3 (5-(3-Nitrophenyl)amino-5-oxopentanoic Acid)

• Product Name: 5-(3-Nitrophenyl)amino-5-oxopentanoic Acid
• CAS No: 25901-27-3
• Molecular Formula: C₁₁H₁₂N₂O₅
• Molecular Weight: 252.22338
• CID: 1066880
• PubChem ID: 736015

5-(3-Nitrophenyl)amino-5-oxopentanoic Acid Properties

Names and Identifiers

• Pentanoic acid, 5-[(3-nitrophenyl)amino]-5-oxo-
• HMS2670F05
• SR-01000201615-1
• 5-((3-Nitrophenyl)amino)-5-oxopentanoic acid
• MFCD00029876
• G34140
• STK133618
• SMR000371813
• CS-0238160
• 25901-27-3
• 4-[(3-nitrophenyl)carbamoyl]butanoic Acid
• Cambridge id 5259628
• Oprea1_761157
• 5-[(3-nitrophenyl)amino]-5-oxopentanoic acid
• 3'-nitroglutaranilic acid
• SCHEMBL7825577
• SR-01000201615
• 5-(3-Nitroanilino)-5-oxo-pentanoic acid
• VS-00719
• MLS000776567
• 5-((3-Nitrophenyl)amino)-5-oxopentanoicacid
• Z56755401
• EN300-190876
• 5-(3-nitroanilino)-5-oxopentanoic acid
• AKOS001025832
• BBL000764
• CHEMBL1508648

• InChIKey： NZLOFCLTCZFBJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N2O5/c14-10(5-2-6-11(15)16)12-8-3-1-4-9(7-8)13(17)18/h1,3-4,7H,2,5-6H2,(H,12,14)(H,15,16)
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCCC(=O)O

Computed Properties

• Exact Mass: 252.07462149g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 252.07462149g/mol
• Heavy Atom Count: 18
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Melting Point: 171-172°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes